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Compound of Interest

Compound Name:
5-Thiophen-2-yl-isoxazole-3-

carbaldehyde

Cat. No.: B1333437 Get Quote

The proper disposal of 5-Thiophen-2-yl-isoxazole-3-carbaldehyde is critical for ensuring

laboratory safety and environmental protection. This compound is classified as a hazardous

substance, harmful if swallowed and causing serious eye irritation.[1] Adherence to strict

disposal protocols is mandatory to mitigate risks. This guide provides a comprehensive, step-

by-step procedure for the safe handling and disposal of this chemical waste, tailored for

research, scientific, and drug development professionals.

Chemical and Hazard Profile
A summary of the key identifiers and hazard information for 5-Thiophen-2-yl-isoxazole-3-
carbaldehyde is presented below. This information is essential for a proper risk assessment

before handling.
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Property Value Reference

Molecular Formula C₈H₅NO₂S [1]

Molecular Weight 179.20 g/mol [1]

Physical Form Solid [1]

Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

[1]

Signal Word Warning [1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Storage Class 11 (Combustible Solids) [1]

Step-by-Step Disposal Protocol
The following procedures are based on general guidelines for hazardous chemical waste

disposal and the specific hazards associated with isoxazole and thiophene-containing

compounds.[2][3][4] Always consult and adhere to your institution's specific Environmental

Health & Safety (EH&S) guidelines and local, state, and federal regulations.[5][6]

Step 1: Personal Protective Equipment (PPE) and
Engineering Controls

Wear Appropriate PPE: Before handling the chemical waste, ensure you are wearing

standard laboratory PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield to protect against eye contact.[7]

A lab coat.

Use a Fume Hood: All handling of 5-Thiophen-2-yl-isoxazole-3-carbaldehyde and its

waste should be conducted within a certified chemical fume hood to prevent inhalation of any

dust or vapors.[4]
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Step 2: Waste Segregation and Collection
Do Not Mix Wastes: Never mix 5-Thiophen-2-yl-isoxazole-3-carbaldehyde waste with

other incompatible waste streams.[2][4] It should be segregated as a distinct hazardous

chemical waste.

Solid Waste Collection:

Dry Chemical: Unused or expired 5-Thiophen-2-yl-isoxazole-3-carbaldehyde should be

disposed of in its original manufacturer's container if possible.[3] If not, use a new,

compatible container.

Contaminated Lab Supplies: Items such as gloves, weighing paper, and Kim Wipes that

are contaminated with the chemical should be collected in a designated, clearly labeled,

and sealed plastic bag or container.[3] These items are considered hazardous waste.

Liquid Waste Collection:

Solutions containing dissolved 5-Thiophen-2-yl-isoxazole-3-carbaldehyde must be

collected as hazardous liquid waste.

Never pour this chemical waste down the drain.[8][9]

Contaminated Sharps: Any sharps (e.g., pipette tips, needles) contaminated with this

chemical must be disposed of in a designated, puncture-proof sharps container labeled as

hazardous waste.[3]

Step 3: Container Selection and Labeling
Choose a Compatible Container: Use a container that is in good condition, leak-proof, and

chemically compatible with the waste.[5][10] The container must have a secure, screw-on

cap.[3]

Apply a Hazardous Waste Label: As soon as you begin collecting waste in the container, affix

a hazardous waste label provided by your institution's EH&S department.

Complete the Label: Clearly and accurately fill out all required information on the label,

including:
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The full chemical name: "5-Thiophen-2-yl-isoxazole-3-carbaldehyde".

The concentration and quantity of the waste.

The date accumulation started.

The name of the principal investigator or lab contact.

Step 4: Waste Storage
Designate a Storage Area: Store the sealed and labeled waste container in a designated

satellite accumulation area (SAA) within the laboratory.[2]

Use Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container (like a lab tray or bin) to contain any potential leaks or spills.[3]

The secondary container should be able to hold 110% of the volume of the primary

container.[3]

Keep Containers Closed: Waste containers must remain securely closed at all times, except

when you are actively adding waste.[3][10]

Step 5: Arranging for Final Disposal
Schedule a Pickup: Once the waste container is full or has been in storage for the maximum

allowable time (e.g., 90 days), contact your institution's EH&S department to request a

hazardous waste collection.[3]

Professional Disposal: The final disposal of 5-Thiophen-2-yl-isoxazole-3-carbaldehyde
must be carried out by a licensed hazardous waste disposal company.[4] The most common

method for such organic compounds is high-temperature incineration in a facility equipped

with scrubbers and afterburners.[4][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Thiophen-2-yl-isoxazole-3-carbaldehyde.
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Waste Generation
(5-Thiophen-2-yl-isoxazole-3-carbaldehyde)

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

& Use Fume Hood

Step 2: Identify Waste Type

Solid Waste
(Unused Chemical, Contaminated Labware)

Solid

Liquid Waste
(Solutions, Rinsates)

Liquid

Step 3: Use Labeled, Compatible
Hazardous Waste Container

Step 4: Store in Secondary Containment
in Satellite Accumulation Area

Step 5: Request Pickup by
EH&S for Final Disposal

Disposal via Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 5-Thiophen-2-yl-isoxazole-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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